Cas no 819812-59-4 (Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester)
819812-59-4 structure
Product Name:Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester
CAS No:819812-59-4
MF:C11H14O4
MW:210.226463794708
CID:715680
PubChem ID:45093151
Update Time:2025-04-19
Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester
- Benzeneacetic acid, 2-ethyl-3,5-dihydroxy-, methyl ester (9CI)
- 819812-59-4
- SCHEMBL2861715
- AUHWSGNARPEYAN-UHFFFAOYSA-N
- Methyl (2-ethyl-3,5-dihydroxyphenyl)acetate
- Methyl 2-ethyl-3,5-dihydroxyphenylacetate
-
- Inchi： 1S/C11H14O4/c1-3-9-7(5-11(14)15-2)4-8(12)6-10(9)13/h4,6,12-13H,3,5H2,1-2H3
- InChI Key： AUHWSGNARPEYAN-UHFFFAOYSA-N
- SMILES： OC1=CC(=CC(CC(=O)OC)=C1CC)O
Computed Properties
- Exact Mass: 210.089
- Monoisotopic Mass: 210.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 1.8
Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
819812-59-4 (Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester) Related Products
- 67828-42-6(Methyl 2,4-dihydroxyphenylacetate)
- 22446-37-3(Methyl 2-(2-hydroxyphenyl)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
